Cas no 61621-44-1 (2-Cyclohexen-1-one, 3-methoxy-5-methyl-)

• Product Name: 2-Cyclohexen-1-one, 3-methoxy-5-methyl-
• CAS No: 61621-44-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 472522
• PubChem ID: 12641265
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-methoxy-5-methyl-
• 3-methoxy-5-methylcyclohex-2-en-1-one
• DTXSID00505363
• 61621-44-1

• Inchi： 1S/C8H12O2/c1-6-3-7(9)5-8(4-6)10-2/h5-6H,3-4H2,1-2H3
• InChI Key： SXMOAGMZSCSLIQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(CC(C)C1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones